2-[2-(2-methylphenyl)vinyl]-3-(2-naphthyl)-4(3H)-quinazolinone

• IUPAC Name: 2-[(E)-2-(2-methylphenyl)ethenyl]-3-naphthalen-2-ylquinazolin-4-one
• InChI: InChI=1S/C27H20N2O/c1-19-8-2-3-9-20(19)15-17-26-28-25-13-7-6-12-24(25)27(30)29(26)23-16-14-21-10-4-5-11-22(21)18-23/h2-18H,1H3/b17-15+
• InChI Key: HLHNQNDGEXKHOE-BMRADRMJSA-N
• Canonical SMILES: CC1=CC=CC=C1C=CC2=NC3=CC=CC=C3C(=O)N2C4=CC5=CC=CC=C5C=C4
• Isomeric SMILES: CC1=CC=CC=C1/C=C/C2=NC3=CC=CC=C3C(=O)N2C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C27H20N2O
• Molecular Weight: 388.5 g/mol

Description

“2-[2-(2-methylphenyl)vinyl]-3-(2-naphthyl)-4(3H)-quinazolinone” is a derivative of 4(3H)-quinazolinone. Quinazolinones are significant heterocyclic compounds due to their potential pharmaceutical and biological activities.

Synthesis Analysis

The synthesis of quinazolinones involves various procedures. The most common approach involves amidation of 2-aminobenzoic acid derivatives. For example, anthranilic acid derivatives are coupled with the appropriate acid chloride to generate the corresponding substituted anthranilates. These undergo cyclization by treatment with acetic anhydride under reflux to afford the benzoxazin-4-ones. Treatment of the benzoxazinones with ammonia solution then affords the quinazolinone derivatives.

Chemical Reactions Analysis

Chemical reactions of 4(3H)-quinazolinone derivatives involve the reactivity of the 2-methyl group, reactivity of the 3-amino group, electrophilic substitution, oxidation, reduction, reaction of 4(3H)-quinazolinones with metal ions, Mannich reaction, cycloaddition reaction as well as other reagents.